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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B082286

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 134 is a stilbene-based fluorescent dye that serves as a rapid and
effective tool for the visualization of fungal elements in various samples. Its high affinity for
chitin and cellulose, primary components of fungal cell walls, results in a strong blue
fluorescence under ultraviolet (UV) excitation, enabling clear differentiation of fungal structures
from background materials. This application note provides a detailed protocol for the use of
Fluorescent Brightener 134 in fungal staining for microscopy, along with its mechanism of
action and relevant technical data.

Principle and Mechanism of Action

Fluorescent Brightener 134, a diaminostilbene derivative, functions through a non-covalent
binding mechanism to the [3-1,4-glycosidic linkages of chitin and cellulose polymers within the
fungal cell wall. Upon binding, the molecule undergoes a conformational change that enhances
its fluorescence. When excited with UV light, the bound dye emits a bright blue light, making
the fungal hyphae, spores, and other structures clearly visible against a dark background. The
addition of a potassium hydroxide (KOH) solution aids in clearing the sample matrix, reducing
background autofluorescence and improving the visibility of the stained fungal elements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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